Cas no 2580180-45-4 (tert-butyl 5-oxa-8-azaspiro3.5nonane-9-carboxylate)

• Product Name: tert-butyl 5-oxa-8-azaspiro3.5nonane-9-carboxylate
• CAS No: 2580180-45-4
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5658299
• PubChem ID: 165894610
• Update Time: 2025-06-07

tert-butyl 5-oxa-8-azaspiro3.5nonane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-oxa-8-azaspiro[3.5]nonane-9-carboxylate
• EN300-27726752
• 2580180-45-4
• tert-butyl 5-oxa-8-azaspiro3.5nonane-9-carboxylate

• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(14)9-12(5-4-6-12)15-8-7-13-9/h9,13H,4-8H2,1-3H3
• InChI Key： PEINIVOSLHZMQT-UHFFFAOYSA-N
• SMILES： O1CCNC(C(=O)OC(C)(C)C)C21CCC2

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl 5-oxa-8-azaspiro3.5nonane-9-carboxylate

tert-butyl 5-oxa-8-azaspiro3.5nonane-9-carboxylate (CAS No. 2580180-45-4): A Comprehensive Overview

tert-butyl 5-oxa-8-azaspiro3.5nonane-9-carboxylate, identified by its CAS number 2580180-45-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic class of molecules, characterized by its unique structural framework that integrates an oxygen atom and an azacycloalkane ring into a single, interconnected system. The presence of a tert-butyl ester group at the 9-position enhances its molecular stability and reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The spirocyclic core of tert-butyl 5-oxa-8-azaspiro3.5nonane-9-carboxylate imparts a distinct conformational rigidity, which is often exploited in drug design to optimize binding affinity and selectivity. This structural motif has been extensively studied for its potential applications in the development of novel therapeutic agents, particularly in the realms of central nervous system (CNS) disorders and anti-inflammatory medications. The azaspiro structure is known to exhibit favorable pharmacokinetic properties, including improved blood-brain barrier penetration, which is crucial for CNS-targeting drugs.

In recent years, there has been a surge in research focused on the development of bioactive spirocyclic compounds due to their unique biological activities and synthetic versatility. Studies have demonstrated that spirocyclic scaffolds can modulate various biological pathways by interacting with specific target proteins and enzymes. For instance, derivatives of azaspiro compounds have shown promise in inhibiting enzymes involved in inflammation and pain signaling, such as cyclooxygenase (COX) and lipoxygenase (LOX). The incorporation of the tert-butyl ester group further enhances the compound's potential as a pharmacophore by providing a site for further functionalization through hydrolysis or transesterification reactions.

The chemical synthesis of tert-butyl 5-oxa-8-azaspiro3.5nonane-9-carboxylate involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include cyclization reactions to form the spirocyclic core, followed by esterification to introduce the tert-butyl carboxylate moiety. Advances in catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have significantly improved the efficiency of these synthetic routes. Additionally, computational chemistry techniques have been employed to predict and optimize reaction outcomes, reducing experimental trial-and-error and accelerating the discovery process.

The pharmacological profile of tert-butyl 5-oxa-8-azaspiro3.5nonane-9-carboxylate has been explored through both in vitro and in vivo studies. Preclinical investigations have revealed that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its potential as an anxiolytic or antipsychotic agent. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for treating neurological disorders where central nervous system access is critical. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

In the context of drug discovery, the structural features of tert-butyl 5-oxa-8-azaspiro3.5nonane-9-carboxylate offer a rich platform for structure-based drug design. By leveraging computational modeling techniques such as molecular docking and molecular dynamics simulations, researchers can predict how this compound interacts with biological targets at an atomic level. This approach has led to the identification of novel analogs with enhanced potency and reduced side effects. The tert-butyl ester group serves as a versatile handle for derivatization, allowing chemists to fine-tune physicochemical properties such as solubility, lipophilicity, and metabolic stability.

The synthetic utility of this compound extends beyond pharmaceutical applications; it also serves as a valuable building block in materials science and agrochemical research. Spirocyclic compounds are known for their unique optical and electronic properties, making them suitable candidates for organic electronics and photoactive materials. Additionally, modifications to the heterocyclic core can yield derivatives with enhanced pesticidal or herbicidal activity, contributing to sustainable agricultural practices.

The industrial production of tert-butyl 5-oxa-8-azaspiro3.5nonane-9-carboxylate requires stringent quality control measures to ensure consistency across batches. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are employed to verify chemical identity and purity. Process optimization efforts focus on minimizing waste generation while maximizing yield efficiency—a critical consideration in green chemistry initiatives aimed at sustainable manufacturing practices.

The future prospects for tert-butyl 5-oxa-8-azaspiro3.5nonane-9-carboxylate are promising, with ongoing research exploring new synthetic methodologies and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with improved pharmacological profiles suitable for clinical development. As computational tools continue to advance, so too will our ability to design highly effective spirocyclic drugs with minimal off-target effects—a cornerstone of modern medicinal chemistry.